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Compound of Interest

2-cyano-N-(2-
Compound Name:
methoxyethyl)acetamide

Cat. No.: B076922

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety information, application notes, and generalized
experimental protocols for the chemical intermediate 2-cyano-N-(2-methoxyethyl)acetamide.
The information is compiled to assist researchers in its safe handling and potential applications
in synthetic chemistry.

Section 1: Material Safety and Physical Properties

The following data is summarized from the Material Safety Data Sheet (MSDS) for 2-cyano-N-
(2-methoxyethyl)acetamide. It is crucial for ensuring safe laboratory practices.

Hazard Identification and Classification

The compound is classified as hazardous under the Globally Harmonized System (GHS).[1]
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Hazard Class Category Hazard Statement
Acute toxicity, Oral 4 H302: Harmful if swallowed
Skin irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye irritation 2A o

irritation
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation

Physical and Chemical Properties

Property Value

] N Stable under standard ambient conditions (room
Chemical Stability . wre) [1]
emperature).

Conditions to Avoid Strong heating.[1]

Carcinogenicity
No ingredient of this product at levels greater than or equal to 0.1% is identified as a probable,
possible, or confirmed human carcinogen by IARC, NTP, or OSHA.[1]

Section 2: Safety and Handling Protocols

Adherence to strict safety protocols is mandatory when handling 2-cyano-N-(2-
methoxyethyl)acetamide due to its hazard profile.

Personal Protective Equipment (PPE) and Handling

o Ventilation: Use only outdoors or in a well-ventilated area, such as a chemical fume hood.[1]
o Gloves: Wear protective gloves.[1]

o Eye Protection: Wear eye and face protection (safety glasses with side-shields or goggles).

[1]
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» Hygiene: Wash skin thoroughly after handling. Do not eat, drink, or smoke when using this
product.[1]

First Aid Measures

 |If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[1]
Immediately make the victim drink water (two glasses at most).[1]

« If on Skin: Wash with plenty of soap and water.[1] Take off immediately all contaminated
clothing and rinse skin with water/shower.[1]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing and call an ophthalmologist.[1]

Spillage and Disposal

o Spill Response: Evacuate the danger area. Avoid inhalation of dust and substance contact.
[1] Suppress dust with a water spray jet. Do not let the product enter drains.[1]

» Disposal: Dispose of surplus and non-recyclable solutions to a licensed disposal company.
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Workflow: Safe Handling Protocol
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and Glassware
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Workflow for safely handling the compound.

Section 3: Application Notes
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2-cyano-N-(2-methoxyethyl)acetamide is a versatile chemical intermediate primarily used in
synthetic organic chemistry. Its polyfunctional nature, containing cyano, amide, and ether
groups, allows it to serve as a precursor for more complex molecules.[2]

+ Heterocyclic Synthesis: Like other N-substituted cyanoacetamides, this compound is a
valuable precursor for synthesizing a variety of heterocyclic systems. The active methylene
group (adjacent to the cyano group) can participate in condensation and cyclization
reactions.

 Building Block: The molecule can be used as a building block in drug discovery and
development. The cyano and acetamide functionalities can enhance the biological activity of
resulting compounds.[3]

e Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield
cyanoacetic acid and 2-methoxyethylamine, which can be useful in multi-step syntheses.[2]

Role as a Synthetic Intermediate

2-cyano-N-(2-methoxyethyl)acetamide

Condensation/
Cyclization

Other Modifications

Heterocyclic Compounds Cyanoacetic Acid + Novel Bioactive
(e.g., Pyridines, Thiophenes) 2-Methoxyethylamine Molecules

Click to download full resolution via product page

Conceptual pathways for synthetic applications.
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Section 4: Experimental Protocols

The following are generalized protocols. Researchers should adapt them based on specific
reaction requirements and scale, always performing a thorough risk assessment beforehand.

Protocol: Synthesis of 2-cyano-N-(2-
methoxyethyl)acetamide

This protocol outlines a plausible synthesis via amidation of an active ester, based on common
methods for preparing N-substituted cyanoacetamides.[4][5]

Materials:

» Ethyl cyanoacetate

o 2-Methoxyethylamine

» Ethanol (or solvent-free)

e Round-bottom flask

e Magnetic stirrer and stir bar
o Reflux condenser (if heating)
e Ice bath

Procedure:

e Reaction Setup: In a round-bottom flask, combine ethyl cyanoacetate (1.0 eq) and 2-
methoxyethylamine (1.0-1.2 eq). The reaction can be run neat (solvent-free) or with a solvent
like ethanol.

o Reaction Conditions: Stir the mixture at room temperature. The reaction is often exothermic.
If necessary, use an ice bath to control the temperature. For less reactive starting materials,
the mixture may be gently heated to reflux for several hours.
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e Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the
starting material (ethyl cyanoacetate) is consumed.

e Work-up and Isolation:
o If the product precipitates upon cooling, it can be isolated by filtration.

o Alternatively, remove the solvent (and any excess amine) under reduced pressure using a
rotary evaporator.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
(e.g., ethanol, water, or a mixture) to yield the pure 2-cyano-N-(2-methoxyethyl)acetamide.
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Workflow: Synthesis Protocol
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A generalized workflow for synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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